Cas no 3593-92-8 (Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI))

Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI) structure
3593-92-8 structure
Product Name:Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI)
CAS No:3593-92-8
MF:C28H40O6
MW:472.613609313965
CID:314702
PubChem ID:107422
Update Time:2025-04-19

Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,11,20-trione,17-hydroxy-21-[(1-oxoheptyl)oxy]- (9CI)
    • [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] heptanoate
    • 17,21-Dihydroxypregn-4-ene-3,11,20-trione 21-heptanoate
    • 17-hydroxy-3,11,20-trioxopregn-4-en-21-yl heptanoate
    • EINECS 222-736-3
    • DTXSID10189496
    • NS00029949
    • 3593-92-8
    • Inchi: 1S/C28H40O6/c1-4-5-6-7-8-24(32)34-17-23(31)28(33)14-12-21-20-10-9-18-15-19(29)11-13-26(18,2)25(20)22(30)16-27(21,28)3/h15,20-21,25,33H,4-14,16-17H2,1-3H3/t20-,21-,25+,26-,27-,28-/m0/s1
    • InChI Key: FCPICBCSNRSSEJ-JGCKISFHSA-N
    • SMILES: O[C@]1(C(COC(CCCCCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

  • Exact Mass: 472.2826
  • Monoisotopic Mass: 472.282
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 905
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 97.7Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 622.8°Cat760mmHg
  • Flash Point: 201.2°C
  • Refractive Index: 1.549
  • PSA: 97.74
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